3-{2-[1-(benzenesulfonyl)piperidin-2-yl]ethyl}-1-(4-methylphenyl)urea

• IUPAC Name: 1-[2-[1-(benzenesulfonyl)piperidin-2-yl]ethyl]-3-(4-methylphenyl)urea
• InChI: InChI=1S/C21H27N3O3S/c1-17-10-12-18(13-11-17)23-21(25)22-15-14-19-7-5-6-16-24(19)28(26,27)20-8-3-2-4-9-20/h2-4,8-13,19H,5-7,14-16H2,1H3,(H2,22,23,25)
• InChI Key: KGNYTDCOIXBFMJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)NCCC2CCCCN2S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C21H27N3O3S
• Molecular Weight: 401.5 g/mol

Description

3-{2-[1-(benzenesulfonyl)piperidin-2-yl]ethyl}-1-(4-methylphenyl)urea, also known as 3-{2-[1-(benzenesulfonyl)piperidin-2-yl]ethyl}-1-(4-methylphenyl)urea, is a synthetic compound that has been widely studied for its potential applications in scientific research. It is an important reagent in the synthesis of various compounds, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments have been extensively studied.

Scientific Research Applications

3-{2-[1-(benzenesulfonyl)piperidin-2-yl]ethyl}-1-(4-methylphenyl)urea{2-[1-(benzenesulfonyl)piperidin-2-yl]ethyl}-1-(4-methylphenyl)urea is a versatile compound that has been used in a variety of scientific research applications. It has been used as a starting material in the synthesis of various compounds, such as the anti-inflammatory drug naproxen. It has also been used in the synthesis of peptides, such as the anti-cancer peptide Bcl-2. Furthermore, it has been used as a building block for the synthesis of polymers, such as polyurethanes.

Mechanism of Action

The mechanism of action of 3-{2-[1-(benzenesulfonyl)piperidin-2-yl]ethyl}-1-(4-methylphenyl)urea{2-[1-(benzenesulfonyl)piperidin-2-yl]ethyl}-1-(4-methylphenyl)urea is not yet fully understood. However, it is believed to be involved in the inhibition of certain enzymes, such as cyclooxygenase-2, which is responsible for the production of inflammatory mediators. In addition, it is believed to be involved in the inhibition of certain ion channels, such as voltage-gated calcium channels, which are involved in the regulation of cell excitability.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-{2-[1-(benzenesulfonyl)piperidin-2-yl]ethyl}-1-(4-methylphenyl)urea{2-[1-(benzenesulfonyl)piperidin-2-yl]ethyl}-1-(4-methylphenyl)urea have been studied extensively. It has been demonstrated to have anti-inflammatory, analgesic, and antipyretic properties. In addition, it has been shown to be a potent inhibitor of cyclooxygenase-2, which is involved in the production of inflammatory mediators. Furthermore, it has been shown to be a potent inhibitor of voltage-gated calcium channels, which are involved in the regulation of cell excitability.

Advantages and Limitations for Lab Experiments

The use of 3-{2-[1-(benzenesulfonyl)piperidin-2-yl]ethyl}-1-(4-methylphenyl)urea{2-[1-(benzenesulfonyl)piperidin-2-yl]ethyl}-1-(4-methylphenyl)urea in laboratory experiments has several advantages. It is a simple and efficient synthesis method for the synthesis of various compounds, including peptides and polymers. Furthermore, it is a potent inhibitor of cyclooxygenase-2 and voltage-gated calcium channels, which makes it a useful tool for studying the effects of these enzymes and ion channels. However, it should be noted that the compound is highly toxic and should be handled with care.

Future Directions

The potential applications of 3-{2-[1-(benzenesulfonyl)piperidin-2-yl]ethyl}-1-(4-methylphenyl)urea{2-[1-(benzenesulfonyl)piperidin-2-yl]ethyl}-1-(4-methylphenyl)urea are numerous and there are many potential future directions for research. For example, further research could be conducted to better understand the mechanism of action of the compound and its biochemical and physiological effects. In addition, further research could be conducted to explore its potential therapeutic applications, such as its potential use as an anti-inflammatory, analgesic, and antipyretic agent. Furthermore, further research could be conducted to explore its potential use as a building block for the synthesis of various compounds, such as peptides and polymers.

Synthesis Methods

3-{2-[1-(benzenesulfonyl)piperidin-2-yl]ethyl}-1-(4-methylphenyl)urea{2-[1-(benzenesulfonyl)piperidin-2-yl]ethyl}-1-(4-methylphenyl)urea can be synthesized from commercially available 4-methylphenyl isocyanate, piperidine, and benzenesulfonyl chloride. The reaction is carried out in a solvent, such as dichloromethane, under reflux conditions. The reaction is catalyzed by a base, such as potassium carbonate, and the resulting product is a white solid. The synthesis of 3-{2-[1-(benzenesulfonyl)piperidin-2-yl]ethyl}-1-(4-methylphenyl)urea{2-[1-(benzenesulfonyl)piperidin-2-yl]ethyl}-1-(4-methylphenyl)urea has been demonstrated to be a simple and efficient method for the synthesis of this compound.